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Compound of Interest

Compound Name: 6-Carboxymethyluracil

Cat. No.: B1197346 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of 6-Carboxymethyluracil, a pyrimidine

derivative of interest to researchers, scientists, and drug development professionals. This

document outlines its chemical properties, synthesis, and potential biological significance,

offering a valuable resource for those working in medicinal chemistry and related fields.

Core Compound Details
6-Carboxymethyluracil, also known by its synonyms Uracil-6-ylacetic acid and Uracil-4-acetic

acid, is a key chemical entity in the study of pyrimidine metabolism and as a potential

modulator of enzymatic activity.

Property Value Reference

CAS Number 4628-39-1 [1]

Molecular Weight 170.12 g/mol [1]

Molecular Formula C₆H₆N₂O₄ [1]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 6-Carboxymethyluracil is not readily

available in the reviewed literature, its synthesis can be approached through established
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methods for uracil derivatives. A general conceptual workflow is presented below, based on

common organic synthesis techniques for similar compounds.

Conceptual Synthesis Workflow
A potential synthetic route could involve the condensation of a C3 synthon with urea or a urea

derivative, followed by functionalization at the 6-position. For instance, a plausible approach

could start from a substituted acetoacetate derivative which is then cyclized with urea.

Starting Materials
(e.g., Diethyl Oxalacetate, Urea) Condensation Reaction Cyclization Ester Hydrolysis 6-Carboxymethyluracil

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 6-Carboxymethyluracil.

Detailed Experimental Protocol (Hypothetical):

Step 1: Condensation. Diethyl oxalacetate is reacted with urea in the presence of a base

such as sodium ethoxide in ethanol. The reaction mixture is typically refluxed to drive the

condensation.

Step 2: Cyclization. The intermediate from the condensation reaction is then treated with acid

to facilitate the cyclization and formation of the uracil ring, yielding ethyl 2,4-dioxo-1,2,3,4-

tetrahydropyrimidine-6-carboxylate.

Step 3: Hydrolysis. The resulting ester is hydrolyzed using a base, such as sodium

hydroxide, followed by acidification to yield 6-Carboxyuracil.

Step 4: Reduction/Functionalization. Further steps would be required to convert the

carboxylic acid group at the 6-position to a carboxymethyl group. This could potentially

involve reduction and subsequent oxidation or other functional group manipulations. Note:

This is a generalized and hypothetical protocol that would require optimization and

experimental validation.
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Biological Context and Potential Signaling
Pathways
6-Carboxymethyluracil is a derivative of uracil, a fundamental component of ribonucleic acid

(RNA). As such, its biological relevance is likely tied to pyrimidine metabolism. Uracil and its

derivatives are crucial for the synthesis of nucleotides required for DNA and RNA replication

and are involved in both de novo and salvage pathways of pyrimidine biosynthesis.

Pyrimidine Metabolism Overview
The pyrimidine metabolic pathway is a critical process for cell growth and proliferation.

Disruptions in this pathway are targets for various therapeutic agents, particularly in cancer

chemotherapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Uracil-4-acetic acid | C6H6N2O4 | CID 73271 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [6-Carboxymethyluracil: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197346#6-carboxymethyluracil-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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